1. Home
  2. Product
  3. (4R,6S)-6-Methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
(4R,6S)-6-Methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol (4R,6S)-6-Methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
Brand Name: Vulcanchem
CAS No.: 147128-77-6
VCID: VC21191238
InChI: InChI=1S/C8H10O3S2/c1-5-4-7(9)6-2-3-12-8(6)13(5,10)11/h2-3,5,7,9H,4H2,1H3/t5-,7+/m0/s1
SMILES: CC1CC(C2=C(S1(=O)=O)SC=C2)O
Molecular Formula: C8H10O3S2
Molecular Weight: 218.3 g/mol

(4R,6S)-6-Methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol

CAS No.: 147128-77-6

Cat. No.: VC21191238

Molecular Formula: C8H10O3S2

Molecular Weight: 218.3 g/mol

* For research use only. Not for human or veterinary use.

(4R,6S)-6-Methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol - 147128-77-6

Specification

CAS No. 147128-77-6
Molecular Formula C8H10O3S2
Molecular Weight 218.3 g/mol
IUPAC Name (4R,6S)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
Standard InChI InChI=1S/C8H10O3S2/c1-5-4-7(9)6-2-3-12-8(6)13(5,10)11/h2-3,5,7,9H,4H2,1H3/t5-,7+/m0/s1
Standard InChI Key NFUQUGUUAUVBMO-CAHLUQPWSA-N
Isomeric SMILES C[C@H]1C[C@H](C2=C(S1(=O)=O)SC=C2)O
SMILES CC1CC(C2=C(S1(=O)=O)SC=C2)O
Canonical SMILES CC1CC(C2=C(S1(=O)=O)SC=C2)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19